Cas no 1898311-79-9 (5-(2,3,5,6-tetrafluorophenyl)-1,2-oxazol-3-amine)

• Product Name: 5-(2,3,5,6-tetrafluorophenyl)-1,2-oxazol-3-amine
• CAS No: 1898311-79-9
• MF: C₉H₄F₄N₂O
• MW: 232.134475708008
• CID: 5934199
• PubChem ID: 117335697
• Update Time: 2025-10-28

5-(2,3,5,6-tetrafluorophenyl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2,3,5,6-tetrafluorophenyl)-1,2-oxazol-3-amine
• 1898311-79-9
• EN300-1802392

• Inchi： 1S/C9H4F4N2O/c10-3-1-4(11)9(13)7(8(3)12)5-2-6(14)15-16-5/h1-2H,(H2,14,15)
• InChI Key： CHZVGWMILZBEOM-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1C1=CC(N)=NO1)F)F)F

Computed Properties

• Exact Mass: 232.02597540g/mol
• Monoisotopic Mass: 232.02597540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52Ų

Additional information on 5-(2,3,5,6-tetrafluorophenyl)-1,2-oxazol-3-amine

5-(2,3,5,6-Tetrafluorophenyl)-1,2-Oxazol-3-Amine: A Comprehensive Overview

The compound 5-(2,3,5,6-tetrafluorophenyl)-1,2-oxazol-3-amine (CAS No. 1898311-79-9) is a highly specialized organic compound with significant applications in the field of pharmaceuticals and material science. This compound is characterized by its unique structure, which includes a tetrafluorophenyl group attached to an oxazole ring. The presence of multiple fluorine atoms in the aromatic ring contributes to its distinct chemical properties and reactivity.

Recent studies have highlighted the potential of 5-(2,3,5,6-tetrafluorophenyl)-1,2-oxazol-3-amine in drug discovery. Researchers have explored its role as a building block for constructing bioactive molecules with enhanced pharmacokinetic profiles. The fluorinated aromatic ring not only imparts stability but also enhances the compound's ability to interact with biological targets. This makes it an attractive candidate for developing novel therapeutic agents targeting various diseases.

The synthesis of 5-(2,3,5,6-tetrafluorophenyl)-1,2-oxazol-3-amine involves a multi-step process that combines advanced organic synthesis techniques. The key steps include the preparation of the tetrafluorophenyl derivative and its subsequent coupling with the oxazole ring. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound. These improvements are crucial for its application in large-scale production and research.

In terms of applications, 5-(2,3,5,6-tetrafluorophenyl)-1,2-oxazol-3-amine has shown promise in the development of fluorescent sensors and optoelectronic materials. Its electronic properties make it suitable for use in organic light-emitting diodes (OLEDs) and other related devices. Additionally, its ability to form stable complexes with metal ions has opened new avenues for its use in catalysis and coordination chemistry.

Recent research has also focused on understanding the environmental impact of 5-(2,3,5,6-tetrafluorophenyl)-1,2-oxazol-3-amine. Studies have shown that while it exhibits high stability under normal conditions, it can undergo degradation under specific environmental stressors such as UV light or microbial activity. This information is critical for assessing its long-term sustainability and minimizing its ecological footprint.

The structural versatility of 5-(2,3,tetrafluorophenyl)-1,-oxazol-amine (CAS No. 1898311-) makes it a valuable tool in both academic and industrial research settings. Its ability to participate in various chemical reactions and form diverse functional groups positions it as a key intermediate in the synthesis of complex molecules.